Phorbol esters
Phorbol esters are a class of naturally occurring polyhydroxylated diterpenoids isolated primarily from the Euphorbia genus of plants. These compounds possess potent biological activities, particularly in the induction and modulation of cell growth, differentiation, and proliferation. Structurally, phorbol esters consist of a phorbol moiety linked to various alcohol groups via an ester bond. The most well-known representative is 12-O-Tetradecanoylphorbol-13-acetate (TPA), which has been widely used in research due to its strong activation of protein kinase C (PKC). In addition to their role as PKC activators, phorbol esters have been implicated in various biological processes, including inflammation, tumor promotion, and oncogenesis. Their broad spectrum of activities makes them valuable tools in fields such as cell biology, immunology, and pharmacology.
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